Alkyl/ether Linkers
  • NH2-PEG6-Boc
    NH2-PEG6-Boc
    • Cat. No.:
    • B605467
    • CAS No.:
    • Molecular Formula:
    • C19H39NO8
    • Molecular Weight:
    • 409.5 g/mol
    Description
    Amino-PEG6-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyd...
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  • Amino-PEG8-Boc
    Amino-PEG8-Boc
    • Cat. No.:
    • B605473
    • CAS No.:
    • 756526-06-4
    • Molecular Formula:
    • C23H47NO10
    • Molecular Weight:
    • 497.6 g/mol
    Description
    Amino-PEG8-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyd...
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  • Amino-PEG9-Boc
    Amino-PEG9-Boc
    • Cat. No.:
    • B605476
    • CAS No.:
    • Molecular Formula:
    • C25H51NO11
    • Molecular Weight:
    • 541.7 g/mol
    Description
    Amino-PEG9-t-butyl ester is a PEG derivative containing an amino group with a t-butyl protected carboxyl group. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyd...
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  • Fmoc-PEG4-NHS ester
    Fmoc-PEG4-NHS ester
    • Cat. No.:
    • B607515
    • CAS No.:
    • Molecular Formula:
    • C30H36N2O10
    • Molecular Weight:
    • 584.6 g/mol
    Description
    Fmoc-PEG4-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Fmoc-PEG5-NHS ester
    Fmoc-PEG5-NHS ester
    • Cat. No.:
    • B607516
    • CAS No.:
    • Molecular Formula:
    • C32H40N2O11
    • Molecular Weight:
    • 628.7 g/mol
    Description
    Fmoc-PEG5-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Fmoc-PEG6-NHS ester
    Fmoc-PEG6-NHS ester
    • Cat. No.:
    • B607517
    • CAS No.:
    • 1818294-31-3
    • Molecular Formula:
    • C34H44N2O12
    • Molecular Weight:
    • 672.7 g/mol
    Description
    Fmoc-PEG6-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Fmoc-PEG8-NHS ester
    Fmoc-PEG8-NHS ester
    • Cat. No.:
    • B607518
    • CAS No.:
    • Molecular Formula:
    • C38H52N2O14
    • Molecular Weight:
    • 760.8 g/mol
    Description
    Fmoc-PEG8-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Biotin-bis-amido-SS-NHS
    Biotin-bis-amido-SS-NHS
    • Cat. No.:
    • B609567
    • CAS No.:
    • 142439-92-7
    • Molecular Formula:
    • C22H33N5O7S3
    • Molecular Weight:
    • 575.7 g/mol
    Description
    NHS-SS-Biotin, or Succinimidyl-2-(biotinamido)-ethyl-1,3'-dithiopropionate, is an amine-reactive biotinylation reagent that is cleavable when the disulfide (-S-S-) bond is reduced. The resulting biotinylated pro...
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  • N-(Hydroxy-PEG3)-N-bis(PEG4-Boc)
    N-(Hydroxy-PEG3)-N-bis(PEG4-Boc)
    • Cat. No.:
    • B609568
    • CAS No.:
    • Molecular Formula:
    • C38H75NO16
    • Molecular Weight:
    • 802.0 g/mol
    Description
    N-(Hydroxy-PEG3)-N-bis(PEG4-t-butyl ester) is a branched PEG derivative with a terminal hydroxy group and two t-butyl esters. The hydroxy group enables further derivatization or replacement with other reactive f...
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  • Tos-O-C4-NH-Boc
    Tos-O-C4-NH-Boc
    • Cat. No.:
    • B3048755
    • CAS No.:
    • 180851-50-7
    • Molecular Formula:
    • C16H25NO5S
    • Molecular Weight:
    • 343.4 g/mol
    Description
    Tos-O-C4-NH-Boc is a useful research compound. Its molecular formula is C16H25NO5S and its molecular weight is 343.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tos-O-C4-NH-Boc suitable ...
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